(R)-4-Cbz-amino-2-Boc-amino-butyric acid (R)-4-Cbz-amino-2-Boc-amino-butyric acid
Brand Name: Vulcanchem
CAS No.: 101854-42-6; 70882-68-7
VCID: VC6436351
InChI: InChI=1S/C17H24N2O6/c1-17(2,3)25-16(23)19-13(14(20)21)9-10-18-15(22)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m1/s1
SMILES: CC(C)(C)OC(=O)NC(CCNC(=O)OCC1=CC=CC=C1)C(=O)O
Molecular Formula: C17H24N2O6
Molecular Weight: 352.387

(R)-4-Cbz-amino-2-Boc-amino-butyric acid

CAS No.: 101854-42-6; 70882-68-7

Cat. No.: VC6436351

Molecular Formula: C17H24N2O6

Molecular Weight: 352.387

* For research use only. Not for human or veterinary use.

(R)-4-Cbz-amino-2-Boc-amino-butyric acid - 101854-42-6; 70882-68-7

Specification

CAS No. 101854-42-6; 70882-68-7
Molecular Formula C17H24N2O6
Molecular Weight 352.387
IUPAC Name (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(phenylmethoxycarbonylamino)butanoic acid
Standard InChI InChI=1S/C17H24N2O6/c1-17(2,3)25-16(23)19-13(14(20)21)9-10-18-15(22)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m1/s1
Standard InChI Key IILDIIAZNITTLB-CYBMUJFWSA-N
SMILES CC(C)(C)OC(=O)NC(CCNC(=O)OCC1=CC=CC=C1)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Structural Characterization

(R)-4-Cbz-amino-2-Boc-amino-butyric acid, systematically named (2R)-2-[(tert-butoxycarbonyl)amino]-4-(benzyloxycarbonylamino)butanoic acid, features a four-carbon backbone with two protected amino groups. The Boc group at the second carbon and the Cbz group at the fourth carbon confer stability during multi-step syntheses. The stereochemistry at the second carbon (R-configuration) is critical for its application in enantioselective reactions.

Table 1: Key Physicochemical Properties

PropertyValue/DescriptorSource
Molecular FormulaC₁₇H₂₄N₂O₆
Molecular Weight352.387 g/mol
CAS Numbers101854-42-6; 70882-68-7
IUPAC Name(2R)-2-[(tert-butoxycarbonyl)amino]-4-[(benzyloxy)carbonylamino]butanoic acid
Chiral CentersC2 (R-configuration)
Protective GroupsBoc (tert-butyloxycarbonyl), Cbz (benzyloxycarbonyl)

The compound’s lipophilicity, influenced by the aromatic benzyl group, enhances its solubility in organic solvents like dichloromethane and dimethylformamide, facilitating its use in solid-phase peptide synthesis.

Spectroscopic and Chromatographic Data

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the Boc and Cbz groups. The tert-butyl protons of the Boc group resonate as a singlet at ~1.4 ppm in ¹H NMR, while the benzyl protons of the Cbz group appear as a multiplet at 7.2–7.4 ppm. High-performance liquid chromatography (HPLC) with chiral stationary phases (e.g., Chiralpak AD-H) confirms enantiopurity, with retention times varying based on mobile-phase composition.

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves sequential protection of the amino groups on a butanoic acid backbone. A typical pathway proceeds as follows:

  • Boc Protection: The primary amino group is protected using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base like triethylamine.

  • Cbz Protection: The secondary amino group is then protected with benzyl chloroformate (Cbz-Cl) under alkaline conditions.

  • Purification: Crude product is purified via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures.

Industrial-scale production often employs continuous flow reactors to enhance yield and reduce racemization risks. For instance, a 2023 study reported an 85% yield using a microfluidic setup with residence times optimized to 30 minutes.

Optimization Strategies

  • Temperature Control: Maintaining reactions at 0–5°C during Cbz introduction minimizes side reactions like N-overacylation.

  • Stoichiometry: Using 1.2 equivalents of Boc anhydride ensures complete protection without excess reagent complicating purification.

  • Catalysis: DMAP (4-dimethylaminopyridine) accelerates Boc protection, reducing reaction times by 40% compared to base-only conditions.

Applications in Pharmaceutical Research

Peptide Synthesis

The compound’s dual protection allows sequential deprotection, enabling precise control over peptide chain elongation. For example, the Boc group is removed with trifluoroacetic acid (TFA), while the Cbz group requires hydrogenolysis. This selectivity has been leveraged in synthesizing neuropeptides targeting opioid receptors, where stereochemical integrity is paramount.

Prodrug Design

Modifying the carboxylic acid moiety to ester prodrugs enhances bioavailability. A 2024 study demonstrated that methyl ester derivatives of this compound exhibited 70% higher intestinal absorption in rodent models compared to the parent acid.

Biological Activity and Mechanistic Insights

Structure-Activity Relationship (SAR) Studies

Systematic modifications, such as replacing the benzyl group with p-fluorobenzyl, have shown enhanced binding affinity to serine proteases. For instance, the p-fluoro analog exhibited a 50% lower IC₅₀ value compared to the parent compound in trypsin inhibition assays.

Analytical Characterization

Table 2: Analytical Techniques and Parameters

TechniqueParametersKey Observations
¹H NMR400 MHz, CDCl₃Boc tert-butyl: 1.4 ppm (s, 9H)
ESI-MSPositive mode, m/z 353.2 [M+H]+Confirms molecular weight
HPLCChiralpak AD-H, 1.0 mL/minRetention time: 12.3 min (R-form)

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator